molecular formula C10H10ClNO B3047966 (2-Amino-5-chlorophenyl)(cyclopropyl)methanone CAS No. 150879-49-5

(2-Amino-5-chlorophenyl)(cyclopropyl)methanone

Cat. No.: B3047966
CAS No.: 150879-49-5
M. Wt: 195.64 g/mol
InChI Key: CZBLTZZQGNVTFH-UHFFFAOYSA-N
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Description

(2-Amino-5-chlorophenyl)(cyclopropyl)methanone is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

150879-49-5

Molecular Formula

C10H10ClNO

Molecular Weight

195.64 g/mol

IUPAC Name

(2-amino-5-chlorophenyl)-cyclopropylmethanone

InChI

InChI=1S/C10H10ClNO/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6H,1-2,12H2

InChI Key

CZBLTZZQGNVTFH-UHFFFAOYSA-N

SMILES

C1CC1C(=O)C2=C(C=CC(=C2)Cl)N

Canonical SMILES

C1CC1C(=O)C2=C(C=CC(=C2)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Amino-5-chlorobenzonitrile (500 mg, 3.28 mmol) was dissolved in THF (10 mL), and while stirring the reaction solution at 0° C., cyclopropyl magnesium bromide (0.5 M THF solution, 26.4 mL) was added dropwise thereto. The reaction solution was stirred overnight under heating at 80° C., followed by ice-cooling, and 2 N hydrochloric acid was added thereto under ice-cooling. After the reaction solution was stirred at room temperature for 2 hours, the solution was diluted with ethyl acetate and then neutralized with a saturated aqueous sodium hydrogen carbonate solution. The organic layer was separated and washed with saturated brine and then dried over magnesium sulfate. After the drying agent was removed by filtration, the solvent was evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate/hexane=3/1), whereby (2-amino-5-chlorophenyl)(cyclopropyl)methanone (453 mg, 83%) was obtained as a yellow solid.
Quantity
500 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
cyclopropyl magnesium bromide
Quantity
26.4 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

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